Cas no 1314993-43-5 (5-methylhex-3-en-2-amine)

• Product Name: 5-methylhex-3-en-2-amine
• CAS No: 1314993-43-5
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 5932692
• PubChem ID: 103668442
• Update Time: 2025-05-25

5-methylhex-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-methylhex-3-en-2-amine
• EN300-1866259
• 1314993-43-5

• Inchi： 1S/C7H15N/c1-6(2)4-5-7(3)8/h4-7H,8H2,1-3H3/b5-4+
• InChI Key： WXJZIYAHRKVLJI-SNAWJCMRSA-N
• SMILES： NC(C)/C=C/C(C)C

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 5-methylhex-3-en-2-amine

Chemical Profile of 5-methylhex-3-en-2-amine (CAS No. 1314993-43-5)

5-methylhex-3-en-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1314993-43-5, is a significant organic compound with a molecular structure that includes an amine functional group and a conjugated double bond system. This compound belongs to the class of aliphatic amines and exhibits unique chemical properties due to its unsaturated hydrocarbon chain. The presence of both a methyl group and an amine substituent makes it a versatile intermediate in synthetic chemistry, particularly in the pharmaceutical and fine chemical industries.

The molecular formula of 5-methylhex-3-en-2-amine is C₇H₁₃N, reflecting its composition of seven carbon atoms, thirteen hydrogen atoms, and one nitrogen atom. The compound features a hexene backbone with a methyl substituent at the fifth carbon and an amine group at the second carbon. This structural configuration imparts reactivity that is useful in various synthetic pathways, including nucleophilic substitution reactions, condensation reactions, and polymerization processes.

The synthesis of 5-methylhex-3-en-2-amine typically involves the functionalization of pent-3-enes or hexenes through selective amination. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. Recent advancements in green chemistry have also explored biocatalytic routes to produce this compound more sustainably, reducing reliance on traditional harsh reagents.

In the pharmaceutical industry, 5-methylhex-3-en-2-amine serves as a key intermediate in the synthesis of various bioactive molecules. Its structural motif is found in several pharmacophores that contribute to the efficacy of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding interactions.

Recent research has highlighted the utility of 5-methylhex-3-en-2-amine in the development of novel therapeutic agents. A notable study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of non-peptide agonists for G protein-coupled receptors (GPCRs). These compounds exhibited improved selectivity and reduced side effects compared to existing treatments. The conjugated double bond system in 5-methylhex-3-en-2-amine was found to enhance binding affinity through π-stacking interactions with target proteins.

The agrochemical sector has also explored 5-methylhex-3-en-2-amine as a precursor for synthesizing plant growth regulators and pest control agents. Its ability to undergo further functionalization allows for the creation of compounds with specific biological activities. For example, researchers have modified its amine group to introduce hydrophilic or lipophilic properties, tailoring the compounds for systemic or localized action in plants.

The physicochemical properties of 5-methylhex-3-en-2-amine, such as its boiling point, solubility, and stability under various conditions, make it suitable for diverse applications. Its moderate boiling point (approximately 160°C) facilitates purification via distillation, while its solubility in organic solvents like ethanol and dichloromethane enhances its utility in solution-phase synthesis. Additionally, its stability under inert conditions ensures compatibility with sensitive reaction mechanisms.

Industrial-scale production of 5-methylhex-3-en-2-amine requires careful optimization to balance cost-effectiveness with environmental impact. Continuous flow chemistry has emerged as a promising approach to improve yield and reduce waste generation. By integrating catalytic reactors into automated systems, manufacturers can achieve consistent product quality while minimizing energy consumption.

The safety profile of 5-methylhex-3-en-2-am ine is another critical consideration in its handling and application. While it does not pose significant acute toxicity risks at recommended concentrations, proper ventilation and personal protective equipment are advised during handling due to potential skin or respiratory irritation. Material safety data sheets (MSDS) provide detailed guidelines for safe storage and disposal.

Future research directions for 5-methylhex -3-en -2 -amine include exploring its role in materials science applications. Its ability to form polymers or copolymers with other monomers could lead to novel materials with enhanced mechanical strength or thermal stability. Additionally, computational modeling studies are being conducted to predict new synthetic pathways that might improve accessibility or reduce byproduct formation.

In conclusion, 5 -m ethylhex - 3 -en - 2 - am ine (CAS No . 1314993 -43 - 5) is a multifaceted compound with broad utility across multiple industries . Its unique structural features make it valuable as an intermediate in pharmaceuticals , agrochemicals , and specialty chemicals . Ongoing research continues to uncover new applications for this versatile molecule , underscoring its importance in modern chemical synthesis .